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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Carbomer 980, a common gelling agent and thickener. Adherence to these
procedures will minimize risk and ensure proper disposal, fostering a secure and efficient
workspace.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Carbomer 980 powder, a range of personal protective equipment is necessary
to prevent irritation and exposure. The following table summarizes the recommended PPE
based on Safety Data Sheets (SDS).
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Personal Protective Standard/Specificat
Body Part . . Notes
Equipment ion
Tight-fitting safety Recommended,
Eyes/Face goggles or chemical EN 166 especially when dust
safety glasses. is generated.
Change gloves
immediately if
damaged or at the first
) Protective gloves signs of wear.
Skin EN ISO 374-1:2016

(e.g., Nitrile rubber).

Breakthrough time
should be considered
based on specific

work conditions.

Cotton protective
clothing covering the

entire foot.

EN ISO 20345:2022

For routine handling.

Chemical suits and

boots.

EN
13034:2005+A1:2009
(suits), EN I1ISO
20345:2022 (boots)

Required for high-risk

exposure scenarios.

Respiratory

Dust filter mask (P2 or
FFP2).

EN
149:2001+A1:2009

Necessary in case of
insufficient ventilation
or when dust is

generated.

Operational Plan: Safe Handling from Receipt to

Disposal

A systematic approach to handling Carbomer 980 is crucial for minimizing exposure and

preventing accidents. This involves careful attention to engineering controls, personal hygiene,

and emergency preparedness.

Engineering Controls:
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e Ventilation: Always handle Carbomer 980 in a well-ventilated area.[1][2][3][4] Use local
exhaust ventilation to control dust at the source.

« Static Electricity: To prevent dust explosions, employ bonding and grounding for operations
capable of generating static electricity.[3]

Personal Hygiene:

e Wash hands thoroughly after handling and before breaks.[1]

e Do not eat, drink, or smoke in areas where Carbomer 980 is handled or stored.[1][4]
e Launder contaminated clothing before reuse.[2]

First Aid and Emergency Procedures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids apart.[2][5] Seek medical attention if irritation persists.[1][2]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[1][5] If skin irritation occurs, seek medical attention.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2] Seek
medical attention.[1][2]

 Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and seek immediate
medical attention.[1][2]

Disposal Plan: Responsible Waste Management

Proper disposal of Carbomer 980 and its containers is essential to prevent environmental
contamination and comply with regulations.

e Product Disposal: Dispose of Carbomer 980 as hazardous waste through an authorized
collector or remover.[1] One method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator.[5] Do not allow the product to
enter drains or sewage systems.[1]
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o Contaminated Packaging: Completely emptied containers should be delivered to approved
waste disposal authorities.[1] Uncleaned containers are considered hazardous waste and
should be handled in the same manner as the product itself.[1]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of Carbomer
980.
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Carbomer 980: Safe Handling and Disposal Workflow

Preparation

Assess Risks

Determine required
protection level

Select PPE

Prepare workspace

v

Ensure Ventilation

egin handling

Handling

Weighing and Transfer

Proceed with
experiment

\ 4

Dispersion

After use

Post-Han v'Jling & Disposal

Decontaminate Area

Collect all
ontaminated items

Segregate Waste

£ollow regulations

Dispose Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Carbomer 980.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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